Cas no 2228629-22-7 (tert-butyl 3-4-amino-3-(difluoromethyl)butylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-4-amino-3-(difluoromethyl)butylpiperidine-1-carboxylate
• CAS No: 2228629-22-7
• MF: C₁₅H₂₈F₂N₂O₂
• MW: 306.39183139801
• CID: 5946131
• PubChem ID: 165831441
• Update Time: 2025-06-08

tert-butyl 3-4-amino-3-(difluoromethyl)butylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-4-amino-3-(difluoromethyl)butylpiperidine-1-carboxylate
• EN300-1895590
• tert-butyl 3-[4-amino-3-(difluoromethyl)butyl]piperidine-1-carboxylate
• 2228629-22-7

• Inchi： 1S/C15H28F2N2O2/c1-15(2,3)21-14(20)19-8-4-5-11(10-19)6-7-12(9-18)13(16)17/h11-13H,4-10,18H2,1-3H3
• InChI Key： DSGRBQQOLUKAEW-UHFFFAOYSA-N
• SMILES： FC(C(CN)CCC1CN(C(=O)OC(C)(C)C)CCC1)F

Computed Properties

• Exact Mass: 306.21188446g/mol
• Monoisotopic Mass: 306.21188446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 3-4-amino-3-(difluoromethyl)butylpiperidine-1-carboxylate

Introduction to Tert-butyl 3-4-amino-3-(difluoromethyl)butylpiperidine-1-carboxylate (CAS No. 2228629-22-7)

Tert-butyl 3-4-amino-3-(difluoromethyl)butylpiperidine-1-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2228629-22-7, represents a sophisticated derivative of piperidine, an important heterocyclic scaffold widely utilized in drug design. The presence of both amino and difluoromethyl substituents in its molecular structure endows it with distinct chemical reactivity and potential biological activity, making it a valuable candidate for further investigation in medicinal chemistry.

The synthesis of tert-butyl 3-4-amino-3-(difluoromethyl)butylpiperidine-1-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the difluoromethyl group, in particular, is a critical step that enhances the compound's metabolic stability and binding affinity to biological targets. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its incorporation into drug discovery programs.

In the realm of pharmaceutical research, tert-butyl 3-4-amino-3-(difluoromethyl)butylpiperidine-1-carboxylate has been explored for its potential as an intermediate in the development of novel therapeutic agents. Its piperidine core is a common motif in many FDA-approved drugs, known for its ability to modulate various biological pathways. The combination of the amino and difluoromethyl functional groups suggests that this compound may exhibit properties such as enhanced solubility, improved pharmacokinetics, and increased target specificity. These attributes are highly desirable in the design of next-generation pharmaceuticals.

Recent studies have highlighted the significance of fluorinated compounds in medicinal chemistry due to their ability to influence drug-receptor interactions. The difluoromethyl group, in particular, has been shown to enhance the metabolic stability and lipophilicity of drug candidates, thereby prolonging their half-life and improving their overall efficacy. In the context of tert-butyl 3-4-amino-3-(difluoromethyl)butylpiperidine-1-carboxylate, this moiety may play a crucial role in optimizing its pharmacological profile.

The amino group present in the molecule also offers opportunities for further chemical modification, allowing for the development of derivatives with tailored biological activities. For instance, conjugation with other pharmacophores or incorporation into peptidomimetics could lead to novel compounds with enhanced therapeutic potential. The versatility of this scaffold makes it an attractive platform for structure-based drug design.

The application of computational methods has further accelerated the exploration of tert-butyl 3-4-amino-3-(difluoromethyl)butylpiperidine-1-carboxylate in drug discovery. Molecular modeling techniques have been employed to predict its binding interactions with potential targets, providing insights into its mechanism of action. These computational studies have complemented experimental efforts, enabling researchers to make informed decisions about optimization strategies.

In conclusion, tert-butyl 3-4-amino-3-(difluoromethyl)butylpiperidine-1-carboxylate (CAS No. 2228629-22-7) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activity. Its synthesis presents challenges that require advanced chemical methodologies, but recent innovations have made it more accessible for further investigation. The presence of both amino and difluoromethyl substituents offers numerous possibilities for derivative development, making it a valuable asset in the quest for novel therapeutic agents.